Cas no 2287316-10-1 (4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole)

• Product Name: 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287316-10-1
• MF: C₉H₇F₄N₃O
• MW: 249.1649954319
• CID: 5801861
• PubChem ID: 165738574
• Update Time: 2025-06-07

4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole
• EN300-6750126
• 2287316-10-1

• Inchi： 1S/C9H7F4N3O/c1-17-3-2-16-9-7(13)5(11)4(10)6(12)8(9)14-15-16/h2-3H2,1H3
• InChI Key： PKSVWJRONGGEKX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C2=C1N(CCOC)N=N2)F)F)F

Computed Properties

• Exact Mass: 249.05252450g/mol
• Monoisotopic Mass: 249.05252450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole

Introduction to 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole (CAS No. 2287316-10-1)

4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole (CAS No. 2287316-10-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles and is characterized by its unique structural features, including the presence of four fluorine atoms and a 2-methoxyethyl substituent. These features contribute to its potential applications in various therapeutic areas.

The structural composition of 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole is noteworthy for several reasons. The fluorine atoms enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. The 2-methoxyethyl group adds to its solubility and bioavailability, which are crucial factors in the design of effective pharmaceuticals. The combination of these substituents results in a molecule with enhanced pharmacokinetic properties.

Recent studies have explored the pharmacological activities of 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole. One notable area of research is its potential as an inhibitor of specific enzymes involved in various diseases. For instance, it has shown promising activity as an inhibitor of cytochrome P450 enzymes, which are critical in drug metabolism and detoxification processes. This property makes it a valuable tool in the development of drugs with reduced side effects and improved therapeutic outcomes.

In addition to its enzymatic inhibition properties, 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole has been investigated for its antimicrobial and antiviral activities. Preliminary studies have indicated that it exhibits potent activity against a range of bacteria and viruses. This broad-spectrum activity suggests that it could be developed into a new class of antimicrobial agents or antiviral drugs.

The synthesis of 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically starts with the formation of a benzotriazole core through a cyclization reaction. Subsequent steps involve the introduction of the fluorine atoms and the 2-methoxyethyl group through selective substitution reactions. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the process.

The pharmacokinetic profile of 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole has been extensively studied using both in vitro and in vivo models. In vitro studies have demonstrated that the compound exhibits favorable absorption properties and good stability in human plasma. In vivo studies using animal models have shown that it has a reasonable half-life and good tissue distribution properties. These characteristics make it suitable for further development as a therapeutic agent.

One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy through rigorous clinical trials. Preclinical studies on 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole have shown promising results in terms of its safety profile. Toxicology studies have indicated that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

The potential applications of 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1,2,3-benzotriazole are diverse and span multiple therapeutic areas. Its enzymatic inhibition properties make it a candidate for treating metabolic disorders and cancer. Its antimicrobial and antiviral activities suggest potential use in combating infectious diseases. Additionally, its unique structural features may allow for the development of prodrugs or drug delivery systems that enhance its therapeutic efficacy.

In conclusion, 4,5,6,7-tetrafluoro-1-(2-methoxyethyl)-1H-1，benzotriazole (CAS No. 2287316-10-1) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and pharmacological activities make it an attractive candidate for further investigation and clinical testing. As research continues to advance our understanding of this compound's properties and applications, it holds the promise of contributing to the development of new therapies for various diseases.